(E)-N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-(5-nitrothiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-(5-nitrothiophen-2-yl)prop-2-enamide
• InChI: InChI=1S/C20H13N3O4S/c24-18(10-8-15-9-11-19(28-15)23(25)26)21-14-5-3-4-13(12-14)20-22-16-6-1-2-7-17(16)27-20/h1-12H,(H,21,24)/b10-8+
• InChI Key: IQQDGPPGHXEMJP-CSKARUKUSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)NC(=O)C=CC4=CC=C(S4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)NC(=O)/C=C/C4=CC=C(S4)[N+](=O)[O-]
• Molecular Formula: C20H13N3O4S
• Molecular Weight: 391.4 g/mol

Description

(E)-N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-(5-nitrothiophen-2-yl)acrylamide, also known as BONAMIDE, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BONAMIDE has been synthesized through a variety of methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Chiroptical Properties and Chiral Recognition

Optically active polyacrylamides, including derivatives like N-(o-(4-methyl- 4,5-dihydro-1,3-oxazol-2-yl) phenyl)acrylamide, have been synthesized and studied for their chiroptical properties and chiral recognition abilities. The influence of stereoregularity on these properties was a key focus, with findings showing that polymers rich in isotacticity displayed favorable enantioselective discrimination abilities, particularly towards 1,1'-bi-2-naphthol. This suggests potential applications in chiral separation and analysis (Lu et al., 2010).

Chromatographic Performance

Another study focused on the synthesis and characterization of macroporous silica modified with optically active poly[N-(oxazolinylphenyl)acrylamide] derivatives. These were evaluated as potential chiral stationary phases in high-performance liquid chromatography. The study highlighted the improved chromatographic performances of these compounds in enantioseparation, indicating their relevance in analytical chemistry for separating racemic mixtures (Tian et al., 2010).

Antimicrobial Applications

Polycyclic chalcone-containing polyacrylamides were synthesized and tested for their antibacterial and antifungal activities. These included compounds such as poly((N-(4-((E)-3-(naphthalen-6-yl)-3-oxoprop-1-enyl) phenyl) acrylamide), which showed promising activity against various bacteria and fungi. This points towards potential applications in developing new antimicrobial agents (Boopathy et al., 2017).